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Compound of Interest

Compound Name: Blankophor BHC

Cat. No.: B1238109

An in-depth examination of the fluorescent whitening agent Blankophor BHC, its mechanism
of action, and its applications in scientific research, tailored for researchers, scientists, and drug
development professionals.

Blankophor BHC is a fluorescent whitening agent belonging to the stilbene-triazole class of
compounds. Its inherent ability to absorb ultraviolet light and re-emit it in the blue spectrum has
led to its widespread use in various industrial applications, including in the paper, textile, and
detergent industries. In the realm of scientific research, Blankophor BHC has carved a niche
as a valuable tool for the detection and quantification of fungi, owing to its specific binding to
polysaccharides present in fungal cell walls.

Core Properties and Identification

Blankophor BHC is chemically identified as 5-(4-phenyltriazol-2-yl)-2-[(E)-2-[4-(4-
phenyltriazol-2-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid.[1] Its structure features a
central stilbene backbone, which is the primary chromophore responsible for its fluorescent
properties. The presence of sulfonic acid groups confers water solubility, a critical attribute for
its application in aqueous environments.
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Identifier Value

5-(4-phenyltriazol-2-yl)-2-[(E)-2-[4-(4-
IUPAC Name phenyltriazol-2-yl)-2-

sulfophenyl]ethenyl]lbenzenesulfonic acid[1]

CAS Number 37069-54-8[1]
Molecular Formula C30H22N606S2[1]
Molecular Weight 626.7 g/mol [1]

Quantitative photophysical data such as specific absorption/emission maxima, quantum yield,
and molar extinction coefficient for Blankophor BHC are not readily available in publicly
accessible technical data sheets.

Mechanism of Action: Fluorescence and Fungal Cell
Wall Binding

The functionality of Blankophor BHC is rooted in the phenomenon of fluorescence. The
molecule absorbs photons from the non-visible ultraviolet (UV) portion of the electromagnetic
spectrum, causing an electronic excitation. As the molecule returns to its ground state, it emits
the absorbed energy as light in the visible blue region of the spectrum. This process effectively
converts invisible UV light into visible blue light, resulting in a whitening or brightening effect.

In a biological context, particularly in mycology, Blankophor BHC's utility stems from its high
affinity for B-glycosidically linked polysaccharides, specifically chitin and glucan.[1] These
polymers are major components of fungal cell walls. When Blankophor BHC is applied to a
sample containing fungal elements, it selectively binds to these polysaccharides. Subsequent
exposure to UV light causes the bound Blankophor BHC to fluoresce, emitting a bright blue-
white light that clearly delineates the fungal structures against a dark background when viewed
under a fluorescence microscope.
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Blankophor BHC Mechanism of Action
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Blankophor BHC's dual mechanism of fluorescence and fungal cell wall binding.

Experimental Protocol: Fungal Staining in Clinical
Specimens

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1238109?utm_src=pdf-body-img
https://www.benchchem.com/product/b1238109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following is a detailed methodology for the use of Blankophor in the fluorescent staining of

fungi in clinical specimens, adapted from established protocols.[1][2]

Materials:

Blankophor solution (e.g., 0.1% w/v Blankophor in 20% w/v aqueous potassium hydroxide)
Microscope slides and coverslips
Clinical specimen (e.g., skin scrapings, tissue sections)

Fluorescence microscope with appropriate filter set (excitation <400 nm, barrier filter ~420
nm)[1]

Pipettes and other standard laboratory equipment

Procedure:

Sample Preparation: Place a small amount of the clinical specimen on a clean microscope
slide. For tissue maceration, a drop of the Blankophor/KOH solution can be added directly to
the specimen.

Staining: Apply a drop of the Blankophor solution to the specimen on the slide.

Incubation: Cover the slide with a coverslip. For rapid staining, the preparation can be gently
heated. For gram-stained mounts, staining can take approximately 15 minutes, with the
fluorescence improving over 24 hours if kept in a moist chamber.[1]

Microscopy: Examine the slide under a fluorescence microscope. Use an excitation
wavelength below 400 nm and a barrier filter at approximately 420 nm.[1]

Observation: Fungal elements will appear with a bright blue to blue-white fluorescence
against a darker background.
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Experimental Workflow for Fungal Staining
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A simplified workflow for the detection of fungi using Blankophor BHC.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for Blankophor BHC is not readily
available, general safety precautions for handling stilbene derivative fluorescent whitening
agents should be observed. These typically include:
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Wearing appropriate personal protective equipment (PPE), such as gloves and safety
glasses.

Avoiding inhalation of dust or aerosols.

Working in a well-ventilated area.

In case of contact with eyes or skin, rinse thoroughly with water.

Applications in Research and Drug Development

The primary research application of Blankophor BHC is in medical and environmental
mycology. Its ability to rapidly and specifically stain fungal elements makes it a valuable
diagnostic tool. In drug development, it can be utilized to assess the efficacy of antifungal
agents by quantifying the reduction in fungal load in in vitro and in vivo models. Furthermore,
its fluorescent properties may allow for its use as a tracer in various biological systems,
provided its binding specificity is well-characterized in the context of the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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